4-tert-butyl-N-(2-{[6-(4-morpholinyl)-4-pyrimidinyl]amino}ethyl)benzamide

• IUPAC Name: 4-tert-butyl-N-[2-[(6-morpholin-4-ylpyrimidin-4-yl)amino]ethyl]benzamide
• InChI: InChI=1S/C21H29N5O2/c1-21(2,3)17-6-4-16(5-7-17)20(27)23-9-8-22-18-14-19(25-15-24-18)26-10-12-28-13-11-26/h4-7,14-15H,8-13H2,1-3H3,(H,23,27)(H,22,24,25)
• InChI Key: DEHHBWHMBFFNQK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C(=O)NCCNC2=CC(=NC=N2)N3CCOCC3
• Molecular Formula: C21H29N5O2
• Molecular Weight: 383.5 g/mol

Description

Synthesis Analysis

The synthesis of related pyrimidines and morpholine derivatives has been demonstrated through various methods, emphasizing the utility of these compounds in generating complex molecules. For instance, Kuznetsov et al. (2007) developed a method for synthesizing 4-amino-substituted pyrimidines by condensation, highlighting the versatility of pyrimidine synthesis techniques (Kuznetsov, Nam, & Chapyshev, 2007).

Molecular Structure Analysis

The molecular structure of compounds similar to 4-tert-butyl-N-(2-{[6-(4-morpholinyl)-4-pyrimidinyl]amino}ethyl)benzamide can be elucidated through X-ray crystallography and computational methods. Attia et al. (2014) reported on the synthesis, X-ray structure, and antimicrobial activity of a compound with a complex molecular structure, demonstrating the use of single crystal X-ray structure analysis in understanding molecular configurations (Attia et al., 2014).

Chemical Reactions and Properties

Chemical reactions involving morpholine and pyrimidine units can lead to a wide range of compounds with diverse properties. The work of Kato et al. (1992) on benzamide derivatives reveals the impact of different substituents on the gastrokinetic activity of molecules, providing insights into the chemical reactivity and functionalization of such compounds (Kato, Morie, Harada, Yoshida, & Matsumoto, 1992).

Physical Properties Analysis

The physical properties of compounds can be significantly influenced by their molecular structure. Hsiao et al. (2000) synthesized polyamides with flexible main-chain ether linkages, demonstrating how molecular design can affect physical properties such as solubility and thermal stability (Hsiao, Yang, & Chen, 2000).

Chemical Properties Analysis

The chemical properties of morpholine and pyrimidine derivatives, such as reactivity and binding affinity, can be explored through various chemical reactions. The synthesis and reactivity of these compounds, as discussed by Sharma and Mahajan (1997), highlight the potential for creating novel molecules with specific chemical properties (Sharma & Mahajan, 1997).

Mechanism of Action

The mechanism of action would depend on the biological target of this compound. For example, many drugs that contain a benzamide group act by inhibiting enzymes.

Safety and Hazards

The safety and hazards associated with this compound would need to be evaluated through toxicological studies.

Future Directions

Future research could involve studying the biological activity of this compound, optimizing its properties through medicinal chemistry, and investigating its potential uses in medicine or other fields.